2-Ethynyl-3,5-difluoropyridine: Physicochemical Profiling, Synthetic Methodologies, and Applications in Medicinal Chemistry
2-Ethynyl-3,5-difluoropyridine: Physicochemical Profiling, Synthetic Methodologies, and Applications in Medicinal Chemistry
Executive Summary
The strategic incorporation of fluorine atoms into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, primarily used to modulate lipophilicity, improve metabolic stability, and enhance target binding affinity. 2-Ethynyl-3,5-difluoropyridine has emerged as a highly versatile building block in drug discovery. This technical guide provides an in-depth analysis of its physicochemical properties, details a self-validating synthetic protocol, and explores its critical role in the development of Casein Kinase 1 Delta (CSNK1D) modulators for neurological and circadian rhythm disorders.
Physicochemical Profiling and Structural Rationale
Understanding the exact molecular parameters of a building block is critical for downstream high-resolution mass spectrometry (HRMS) validation and pharmacokinetic modeling.
Quantitative Data Summary
The following table consolidates the core physicochemical parameters of 2-Ethynyl-3,5-difluoropyridine:
| Parameter | Value | Source |
| IUPAC Name | 2-Ethynyl-3,5-difluoropyridine | Standard Nomenclature |
| CAS Registry Number | 1121585-18-9 | [1] |
| Chemical Formula | C7H3F2N | [2] |
| Exact Mass (Monoisotopic) | 139.02336 Da | [2] |
| Molecular Weight | 139.10 g/mol | [2] |
Structural Causality in Drug Design
The architecture of 2-ethynyl-3,5-difluoropyridine offers two distinct functional domains:
-
The Terminal Alkyne: Serves as a bioorthogonal handle. It is primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry or further Sonogashira cross-coupling, allowing rapid library generation of complex polycyclic heteroaromatics[3].
-
The 3,5-Difluoropyridine Ring: The electron-withdrawing fluorine atoms lower the pKa of the pyridyl nitrogen, reducing basicity. This structural tweak often prevents unwanted hERG channel liability (cardiotoxicity) and shields the aromatic ring from rapid cytochrome P450-mediated oxidation.
Synthetic Methodologies: A Self-Validating Protocol
Synthesizing terminal alkynes on electron-deficient fluorinated pyridines requires precise control to avoid side reactions such as nucleophilic aromatic substitution (SNAr) of the labile fluorine atoms.
Step-by-Step Methodology: Sonogashira Cross-Coupling and Desilylation
Step 1: Sonogashira Coupling
-
Procedure: To a degassed solution of 2-bromo-3,5-difluoropyridine in triethylamine (TEA), add Trimethylsilylacetylene (TMS-acetylene) (1.2 eq), Pd(PPh3)2Cl2 (0.05 eq), and CuI (0.1 eq). Stir at 60°C under an inert argon atmosphere for 4 hours.
-
Causality: Pd(PPh3)2Cl2 is selected for its robust oxidative addition into the electron-deficient C-Br bond. CuI facilitates the formation of the copper acetylide, accelerating the transmetalation step. TEA acts as both the solvent and the base to neutralize the HBr byproduct.
-
Self-Validation Checkpoint: Aliquot 10 µL of the reaction mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS. The system validates progression to Step 2 only when the starting material peak is completely consumed and replaced by the TMS-alkyne intermediate.
Step 2: Desilylation
-
Procedure: Concentrate the intermediate, dissolve in Methanol, and add K2CO3 (1.5 eq). Stir at room temperature for 2 hours. Extract with Dichloromethane (DCM) and wash with brine.
-
Causality: Why use K2CO3 in Methanol instead of Tetrabutylammonium fluoride (TBAF)? TBAF can cause unwanted side reactions with highly electron-deficient fluorinated pyridines due to the aggressive nucleophilicity of the naked fluoride ion. K2CO3 /MeOH provides a milder, self-limiting solvolysis that selectively cleaves the C-Si bond.
-
Self-Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (9:1). The non-polar TMS-alkyne must shift to a slightly more polar terminal alkyne spot. Final validation requires HRMS confirming the exact mass of 139.02336 Da ([2]).
Synthetic workflow for 2-Ethynyl-3,5-difluoropyridine via Sonogashira coupling.
Applications in Drug Development: CSNK1D Modulators
2-Ethynyl-3,5-difluoropyridine is a critical precursor in the synthesis of novel therapeutic agents, most notably Casein Kinase 1 Delta (CSNK1D) modulators .
According to recent patent literature ([3]), 2-ethynyl-3,5-difluoropyridine is reacted with oxadiazolium intermediates via microwave heating at 155°C to form complex tricyclic and bicyclic kinase inhibitors[3]. The difluoropyridine moiety occupies a specific hydrophobic pocket within the CSNK1D ATP-binding site, optimizing the inhibitor's potency and selectivity.
Mechanistic Relevance of CSNK1D
CSNK1D is a master regulatory kinase with two primary therapeutic axes:
-
Circadian Rhythm Regulation: CSNK1D phosphorylates PER proteins, dictating the speed of the mammalian circadian clock. Inhibiting this kinase normalizes sleep/wake cycles, offering therapeutic utility for Familial Advanced Sleep Phase Syndrome (FASPS), bipolar depression, and seasonal affective disorder[3].
-
Neuroprotection: Recent studies highlight CSNK1D's role in phosphorylating TAR DNA-binding Protein 43 (TDP-43). Hyperphosphorylated TDP-43 mislocalizes and accumulates in neurons, a hallmark of Amyotrophic Lateral Sclerosis (ALS) and Parkinson's Disease (PD). CSNK1D inhibitors derived from 2-ethynyl-3,5-difluoropyridine reduce this pathological phosphorylation, presenting a disease-modifying strategy for neurodegeneration[3].
Mechanism of action for CSNK1D inhibitors derived from 2-Ethynyl-3,5-difluoropyridine.
References
-
Title: PubChemLite - C7H3F2N - Explore (Exact Mass & Formula) Source: PubChem (National Institutes of Health) URL: [Link]
- Source: Google Patents (WIPO)
